Cas no 80018-09-3 ((6E)-4-chloro-6-[(2-chlorophenyl)(pentylamino)methylidene]cyclohexa-2,4-dien-1-one)

• Product name: (6E)-4-chloro-6-[(2-chlorophenyl)(pentylamino)methylidene]cyclohexa-2,4-dien-1-one
• CAS No: 80018-09-3
• MF: C₁₈H₁₉Cl₂NO
• MW: 336.255563020706
• CID: 1803061
• PubChem ID: 3061913

(6E)-4-chloro-6-[(2-chlorophenyl)(pentylamino)methylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6E)-4-chloro-6-[(2-chlorophenyl)(pentylamino)methylidene]cyclohexa-2,4-dien-1-one
• (6E)-4-chloro-6-[(2-chlorophenyl)-(pentylamino)methylidene]cyclohexa-2,4-dien-1-one
• 80018-09-3
• 2-(Pentylimino-(2-chlorophenyl)methyl)-4-chlorophenol
• Phenol, 4-chloro-2-((2-chlorophenyl)(pentylimino)methyl)-
• 4-Chloro-2-((2-chlorophenyl)(pentylimino)methyl)phenol

• Inchi： InChI=1S/C18H19Cl2NO/c1-2-3-6-11-21-18(14-7-4-5-8-16(14)20)15-12-13(19)9-10-17(15)22/h4-5,7-10,12,22H,2-3,6,11H2,1H3
• InChI Key： HLBHNQTVPLFPGR-UHFFFAOYSA-N
• SMILES： CCCCCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

• Exact Mass: 335.0843696g/mol
• Monoisotopic Mass: 335.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6Ų
• XLogP3: 6.1